Cas no 1432048-86-6 (3-oxo-1-4-(trifluoromethyl)phenylcyclobutane-1-carbonitrile)

• Product Name: 3-oxo-1-4-(trifluoromethyl)phenylcyclobutane-1-carbonitrile
• CAS No: 1432048-86-6
• MF: C₁₂H₈F₃NO
• MW: 239.19323348999
• CID: 6294039
• PubChem ID: 89525199
• Update Time: 2025-06-13

3-oxo-1-4-(trifluoromethyl)phenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-4-(trifluoromethyl)phenylcyclobutane-1-carbonitrile
• 3-oxo-1-[4-(trifluoromethyl)phenyl]cyclobutane-1-carbonitrile
• VZTRHWUNMZOELG-UHFFFAOYSA-N
• EN300-1931989
• 3-oxo-1-(4-(trifluoromethyl)phenyl)cyclobutanecarbonitrile
• 1432048-86-6
• SCHEMBL14894495

• Inchi： 1S/C12H8F3NO/c13-12(14,15)9-3-1-8(2-4-9)11(7-16)5-10(17)6-11/h1-4H,5-6H2
• InChI Key： VZTRHWUNMZOELG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(C#N)CC(C1)=O)(F)F

Computed Properties

• Exact Mass: 239.05579836g/mol
• Monoisotopic Mass: 239.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.9Ų

Additional information on 3-oxo-1-4-(trifluoromethyl)phenylcyclobutane-1-carbonitrile

Comprehensive Overview of 3-oxo-1-4-(trifluoromethyl)phenylcyclobutane-1-carbonitrile (CAS No. 1432048-86-6)

3-oxo-1-4-(trifluoromethyl)phenylcyclobutane-1-carbonitrile (CAS No. 1432048-86-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclobutane ring substituted with a carbonitrile group and a trifluoromethylphenyl moiety, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its electron-withdrawing and steric effects can influence molecular interactions.

In recent years, the demand for fluorinated compounds like 3-oxo-1-4-(trifluoromethyl)phenylcyclobutane-1-carbonitrile has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where such compounds play a pivotal role. The trifluoromethyl group, in particular, is a hotspot in medicinal chemistry due to its ability to modulate lipophilicity and binding affinity. As a result, this compound is frequently explored in the context of kinase inhibitors and GPCR modulators, addressing unmet medical needs in oncology and CNS disorders.

The synthesis of 3-oxo-1-4-(trifluoromethyl)phenylcyclobutane-1-carbonitrile typically involves multi-step reactions, including cycloaddition and nitrile formation. Advanced techniques such as flow chemistry and catalysis are often employed to improve yield and purity, reflecting the industry's shift toward green chemistry and sustainable practices. These methodologies not only reduce waste but also align with regulatory pressures for environmentally friendly processes, a topic highly searched in AI-driven drug development forums.

From an analytical perspective, 1432048-86-6 is characterized using techniques like NMR spectroscopy, HPLC, and mass spectrometry. These tools ensure compliance with stringent quality standards, a critical concern for manufacturers and end-users. The compound's stability under various conditions (e.g., pH, temperature) is also a frequent subject of Q&A platforms, as researchers seek to optimize storage and handling protocols.

Beyond pharmaceuticals, 3-oxo-1-4-(trifluoromethyl)phenylcyclobutane-1-carbonitrile finds niche applications in material science, particularly in the development of high-performance polymers and liquid crystals. Its rigid cyclic structure and polar functional groups contribute to desirable thermal and mechanical properties, making it a candidate for next-generation electronic displays and coatings. This versatility has sparked discussions on cross-industry innovation, a trending topic in scientific LinkedIn groups and researchGate threads.

In summary, CAS No. 1432048-86-6 represents a compelling case study in modern chemical innovation. Its interdisciplinary relevance—from drug design to advanced materials—highlights the compound's adaptability to evolving technological demands. As the scientific community continues to explore its potential, this molecule is poised to remain a focal point in both academic and industrial research landscapes.